N-(2-chlorobenzyl)-5-isopropyl-2-methoxybenzenesulfonamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-methoxy-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H20ClNO3S/c1-12(2)13-8-9-16(22-3)17(10-13)23(20,21)19-11-14-6-4-5-7-15(14)18/h4-10,12,19H,11H2,1-3H3
• InChI Key: ABYPHRYCYQZHBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C17H20ClNO3S
• Molecular Weight: 353.9 g/mol
• CAS No.: 2214577-89-4

Description

“N-(2-chlorobenzyl)-5-isopropyl-2-methoxybenzenesulfonamide” is a chemical compound. It likely contains a benzene ring due to the presence of “benzyl” in its name. The “sulfonamide” part suggests it might contain a sulfonamide group, which is a sulfur atom double-bonded to an oxygen atom and single-bonded to two other atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzyl group, the isopropyl group, and the methoxy group, as well as the attachment of these groups to the benzene ring. The exact synthesis process would depend on the specific reactions used and the order in which the groups are attached.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several different functional groups. The benzyl group would likely be attached to the benzene ring, and the isopropyl and methoxy groups would likely be attached at other positions on the ring.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzyl group could potentially undergo electrophilic aromatic substitution reactions, and the sulfonamide group could potentially undergo reactions with acids or bases.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, it might have a certain melting point, boiling point, and solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would likely involve interacting with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties and uses. For example, it might be harmful if swallowed, inhaled, or in contact with skin. It might also pose environmental hazards.

Future Directions

Future research on this compound could involve further studying its properties and potential uses. For example, it could be tested for potential medicinal properties, or it could be used as a starting material for the synthesis of other compounds.